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Compound of Interest

Compound Name: Methyl piperazine-1-carboxylate

Cat. No.: B041395

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of Methyl piperazine-1-carboxylate, a key intermediate in the development of various
pharmaceutical agents. This document details a one-pot synthetic protocol and provides
extensive characterization data to ensure product identity and purity.

Chemical Properties and Identifiers

Property Value Source
Molecular Formula C6H12N202 [1112][3]
Molecular Weight 144.17 g/mol [1][2]13]
CAS Number 50606-31-0 [1][2]
IUPAC Name Lnaerlhi;z:razme'l' [1]
SMILES COC(=0)N1CCNCC1 [1]
InChi Key ZPJZSEHCMJYUPI- ae
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Synthesis of Methyl Piperazine-1-carboxylate
Hydrochloride

A simplified and efficient one-pot, one-step procedure for the synthesis of monosubstituted
piperazine derivatives, including Methyl piperazine-1-carboxylate hydrochloride, has been
developed.[4] This method offers high yields and purity while maintaining low costs.[4] The
synthesis can be performed using classical flask methods or accelerated using microwave-
assisted techniques.[4]

Synthesis Workflow
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Caption: Synthesis workflow for Methyl piperazine-1-carboxylate hydrochloride.

Experimental Protocol: Classic Flask Synthesis[4]

e Preparation of Piperazine Monohydrochloride: In a suitable reaction vessel, prepare a
solution of piperazine-1-ium cation in situ. This is achieved by combining equimolar amounts
of anhydrous piperazine and piperazine dihydrochloride hydrate in methanol. Use 10-20 mL
of methanol per gram of anhydrous piperazine. The solution can be heated to ensure
complete dissolution of the solids.
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o Reaction with Methyl Chloroformate: To the prepared solution, add methyl chloroformate.
The reaction mixture is then stirred at room temperature.

e Reaction Monitoring: The progress of the reaction is monitored by Thin Layer
Chromatography (TLC) until the conversion is complete or has reached its maximum.

» Work-up and Isolation: Upon completion, the reaction mixture is cooled to 5 °C. The
precipitated piperazine dihydrochloride is removed by filtration.

 Purification: The final product, Methyl piperazine-1-carboxylate hydrochloride, is further
purified by recrystallization to yield a white crystalline solid.[4]

Characterization Data

The synthesized Methyl piperazine-1-carboxylate hydrochloride was characterized by various
analytical techniques to confirm its structure and purity.

Physical Properties

Property Value
Appearance White crystalline solid
Melting Point 160-161 °C

Spectroscopic Data

'H NMR (CDCls, ppm)[4]

Chemical Shift o . .

Multiplicity Integration Assignment
(ppm)
9.98 bs 2H NHz2+
3.83-3.86 m 4H 2 X CH: (piperazine)
3.74 s 3H OCHs
3.22 m 4H 2 x CH: (piperazine)
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13C NMR (CDCls, ppm)[4]

Chemical Shift (ppm) Assignment
155.22 C=0

53.23 OCHs

43.18 2 x CH2 (piperazine)
40.62 2 x CH: (piperazine)

FT-IR (cm~Y)[4]

Wavenumber (cm~—?) Assignment

2940, 2923, 2861, 2818, 2792, 2775, 2752,

v (C-H)
2636, 2626, 2604
2705, 2471 v (NHz+)
1695 v (C=0)
1150 Vas (C-O-C)
1044 vs (C-O-C)
LC-MS (m/z)[4]
lon Calculated m/z
[CeH13N202]* 145.0972

Applications

1-(Methoxycarbonyl)piperazine is a versatile building block used in the synthesis of various
piperazine derivatives. These derivatives are of significant interest in medicinal chemistry,
particularly as kinase inhibitors for the treatment of diabetes and its complications, as well as
other diseases.[5]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7249161/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7249161/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7249161/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1756764.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety Information

Methyl piperazine-1-carboxylate is classified as a corrosive substance that can cause severe
skin burns and eye damage.[1] Appropriate personal protective equipment should be worn, and
handling should be performed in a well-ventilated area. Refer to the Safety Data Sheet (SDS)
for complete safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl piperazine-1-carboxylate | C6H12N202 | CID 142729 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. schbt.com [scbt.com]

e 3. METHYL PIPERAZINE-1-CARBOXYLATE | CAS: 50606-31-0 | Chemical Product |
FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and
Chemical Reagents Supplier [finetechnology-ind.com]

e 4. Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a
Batch Reaction Vessel to a Flow (Microwave) Reactor - PMC [pmc.ncbi.nim.nih.gov]

e 5. METHYL PIPERAZINE-1-CARBOXYLATE | 50606-31-0 [chemicalbook.com]

 To cite this document: BenchChem. [Synthesis and Characterization of Methyl Piperazine-1-
carboxylate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041395#synthesis-and-characterization-of-methyl-
piperazine-1-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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